Methyl (1R,3S)-3-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylate

• IUPAC Name: methyl (1R,3S)-3-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylate
• InChI: InChI=1S/C10H14N2O2S/c1-10(2)6(7(10)8(13)14-3)5-4-15-9(11)12-5/h4,6-7H,1-3H3,(H2,11,12)/t6-,7-/m0/s1
• InChI Key: MWWGJAOKZDAZFH-BQBZGAKWSA-N
• Canonical SMILES: CC1(C(C1C(=O)OC)C2=CSC(=N2)N)C
• Isomeric SMILES: CC1([C@H]([C@H]1C(=O)OC)C2=CSC(=N2)N)C
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol

Description

Methyl (1R,3S)-3-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylate is a useful research compound. Its molecular formula is C10H14N2O2S and its molecular weight is 226.29. The purity is usually 95%.
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Scientific Research Applications

Photochemistry and Synthesis Applications

• Photochemical Reactions : Anklam et al. (1985) explored the photochemistry of related thiazole compounds, revealing insights into photocyclization reactions that could be relevant to understanding the photochemical properties of methyl (1R,3S)-3-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylate (Anklam, Lau, & Margaretha, 1985).
• Synthesis of Cyclic Depsipeptide Units : Chen et al. (2013) discussed the synthesis of a thiazole-containing unit of Lyngbyabellin A, highlighting methodologies that could be adapted for synthesizing and manipulating the structure of methyl (1R,3S)-3-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylate (Chen et al., 2013).

Design Mimics of Secondary Structures of Proteins

• Mimicking Protein Structures : Mathieu et al. (2015) developed a chemical route to synthesize amino-thiazole compounds as design mimics of protein secondary structures, which may also apply to designing analogs of methyl (1R,3S)-3-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylate for studying protein interactions (Mathieu et al., 2015).